Cas no 1193390-62-3 (tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate)

Tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate is a bicyclic carbamate derivative featuring a rigid 9-azabicyclo[5.3.1]undecane scaffold. This compound is valued for its structural complexity, which makes it a useful intermediate in organic synthesis, particularly in pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, allowing for selective deprotection under mild acidic conditions. Its well-defined stereochemistry and functional group compatibility facilitate applications in the development of bioactive molecules, including alkaloids and receptor-targeting agents. The compound’s synthetic versatility and robust handling characteristics make it a practical choice for medicinal chemistry and drug discovery workflows.
tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate structure
1193390-62-3 structure
Product Name:tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate
CAS No:1193390-62-3
MF:C15H28N2O2
MW:268.395024299622
MDL:MFCD19442680
CID:5177090
Update Time:2026-03-05

tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-YL}carbamate
    • Carbamic acid, N-9-azabicyclo[5.3.1]undec-11-yl-, 1,1-dimethylethyl ester
    • tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate
    • MDL: MFCD19442680
    • Inchi: 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-13-11-7-5-4-6-8-12(13)10-16-9-11/h11-13,16H,4-10H2,1-3H3,(H,17,18)
    • InChI Key: VYNXWQZNYAXFJU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1C2CNCC1CCCCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 298
  • XLogP3: 3
  • Topological Polar Surface Area: 50.4

tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-88869-0.05g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
0.05g
$2342.0 2023-09-01
Enamine
EN300-88869-0.1g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
0.1g
$2454.0 2023-09-01
Enamine
EN300-88869-0.25g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
0.25g
$2565.0 2023-09-01
Enamine
EN300-88869-0.5g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
0.5g
$2676.0 2023-09-01
Enamine
EN300-88869-1.0g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
1.0g
$2789.0 2023-02-11
Enamine
EN300-88869-2.5g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
2.5g
$5466.0 2023-09-01
Enamine
EN300-88869-5.0g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
5.0g
$8089.0 2023-02-11
Enamine
EN300-88869-10.0g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
10.0g
$11994.0 2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01080065-1g
tert-Butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3 95%
1g
¥13622.0 2023-04-05
Enamine
EN300-88869-1g
tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate
1193390-62-3
1g
$2789.0 2023-09-01

Additional information on tert-butyl N-{9-azabicyclo5.3.1undecan-11-yl}carbamate

Research Brief on tert-Butyl N-{9-Azabicyclo[5.3.1]undecan-11-yl}carbamate (CAS: 1193390-62-3)

tert-Butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate (CAS: 1193390-62-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

The compound's structural features, including the tert-butyl carbamate group and the 9-azabicyclo[5.3.1]undecane scaffold, make it a versatile building block for medicinal chemistry. Researchers have explored its utility in the synthesis of sigma receptor ligands, which are implicated in a range of neurological conditions such as Alzheimer's disease and schizophrenia. Additionally, its role in the development of antiviral agents has been investigated, with promising results in preclinical studies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate further research and development efforts, particularly in high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its synthetic utility, the compound has been the subject of mechanistic studies to elucidate its biological interactions. Computational modeling and in vitro assays have revealed its binding affinity for specific protein targets, providing insights into its potential therapeutic mechanisms. These findings underscore the compound's relevance in the design of next-generation drugs with improved efficacy and safety profiles.

Looking ahead, ongoing research aims to expand the applications of tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical candidates. Furthermore, the integration of artificial intelligence and machine learning in drug design may unlock new possibilities for optimizing the compound's pharmacological properties.

In conclusion, tert-butyl N-{9-azabicyclo[5.3.1]undecan-11-yl}carbamate (CAS: 1193390-62-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a valuable tool for the development of innovative therapeutics. Continued exploration of its potential is likely to yield significant contributions to the field in the coming years.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.